4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 4-(5-ethylfuran-2-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H15NO3/c1-2-7-3-4-10(15-7)8-5-12-6-9(8)11(13)14/h3-4,8-9,12H,2,5-6H2,1H3,(H,13,14)
• InChI Key: UTBHRSWKHMFEFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C2CNCC2C(=O)O

Description

4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid is a chemical compound of interest in medicinal chemistry and organic synthesis, featuring a fused furan-pyrrolidine scaffold. Compounds based on the pyrrolidine-3-carboxylic acid (also known as β-proline) structure are valuable building blocks for the synthesis of more complex molecules and are studied for their potential biological activities . The fusion of a furan ring, a common motif in bioactive molecules, further enhances its utility as a precursor in pharmaceutical research . Research into analogous 5-oxopyrrolidine-3-carboxylic acid structures has demonstrated that such scaffolds can exhibit promising antimicrobial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-intermediate strains, as well as activity against drug-resistant fungal pathogens . Furthermore, derivatives of this chemical class have shown potential anticancer properties in human cancer cell culture models, making them attractive scaffolds for the development of novel therapeutic agents . The reactivity of the carboxylic acid group allows for further functionalization, such as esterification or amide coupling, to create a diverse library of derivatives for structure-activity relationship (SAR) studies . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid typically involves the construction of the pyrrolidine ring followed by the introduction of the furan ring. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form different derivatives.

Reduction: The pyrrolidine ring can be reduced under specific conditions.

Substitution: Both the furan and pyrrolidine rings can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the furan ring can lead to the formation of furanones, while substitution reactions can yield a variety of substituted pyrrolidine and furan derivatives .

Scientific Research Applications

4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The furan ring can interact with various enzymes and receptors, leading to modulation of biological pathways. The pyrrolidine ring can enhance the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences and similarities among selected pyrrolidine and pyridine carboxylic acid derivatives:

Compound Name	Core Structure	Key Substituents	Functional Groups	Molecular Weight (g/mol)
4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid	Pyrrolidine	5-Ethylfuran at C4, COOH at C3	Carboxylic acid, furan	Not reported
(2S,3R)-3-(4-Chlorophenyl)-5-oxo-pyrrolidine-2-carboxylic acid	Pyrrolidine	4-Chlorophenyl at C3, 5-oxo group	Carboxylic acid, ketone, aryl-Cl	239.65 (calculated)
(±)-4-(1,3-Benzodioxol-5-yl)-1-methylpyrrolidine-3-carboxylic acid derivative	Pyrrolidine	Benzodioxol, trifluoromethylphenyl	Carboxylic acid, urea, methyl	466 (APCI MS)
5-(4-Fluorophenyl)pyridine-3-carboxylic acid	Pyridine	4-Fluorophenyl at C5, COOH at C3	Carboxylic acid, aryl-F	217.20
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Cl at C2, methyl at C6	Carboxylic acid, heteroaryl-Cl	Not reported

Key Observations :

• Heterocyclic Core : The target compound and analogs in and share a pyrrolidine backbone, while others (e.g., ) feature pyridine or pyrimidine rings. Pyrrolidine derivatives often exhibit conformational flexibility, enhancing binding to biological targets.
• Substituent Effects : Electron-withdrawing groups (Cl, F, CF₃) in analogs , and increase acidity of the carboxylic acid (pKa ~1–3) compared to the ethylfuran group, which is electron-neutral.
• Lipophilicity : The ethylfuran group may enhance lipophilicity (logP ~1–2 estimated) relative to polar substituents like benzodioxol or chlorophenyl .

Biological Activity

4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid is a compound that has garnered attention for its potential biological activities, particularly in the realms of medicinal chemistry and organic synthesis. This article provides a comprehensive overview of its biological activity, including synthesis methods, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following features:

• Molecular Formula : C$_{12}$H$_{15}$N$_{1}$O$_{2}$
• Molecular Weight : Approximately 209.24 g/mol
• Structural Components : Contains a pyrrolidine ring and an ethyl-substituted furan moiety, which influences its solubility and interaction profiles with biological targets.

Synthesis Methods

Various synthetic routes have been developed to produce 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid. These include:

• Asymmetric Michael Addition Reactions : This method utilizes organocatalysts to achieve high enantiomeric purity.
• Microwave-Assisted Synthesis : This technique accelerates the reaction time and enhances yield, particularly for derivatives containing furan rings .

Biological Activity

The biological activity of 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid can be categorized into several key areas:

Antimicrobial Activity

Research indicates that derivatives of pyrrolidine carboxylic acids exhibit significant antimicrobial properties. Studies have shown that compounds with similar structures can effectively combat multidrug-resistant Gram-positive bacteria and fungi . The specific activity of 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid against various pathogens remains to be fully elucidated but is expected to follow similar patterns.

Anticancer Potential

The anticancer properties of pyrrolidine derivatives have been explored extensively. For instance, studies on related compounds have demonstrated cytotoxic effects against human lung adenocarcinoma (A549) cells. In vitro assays showed that certain derivatives induced apoptosis through caspase activation, suggesting a potential mechanism for anticancer activity .

Table 1: Summary of Anticancer Activity Studies

Compound	Cell Line	Concentration	Viability Reduction (%)
Compound A	A549	100 µM	70%
Compound B	HSAEC1-KT	100 µM	50%
4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid	A549	TBD	TBD

Toxicological Profile

Understanding the toxicological implications of 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid is vital for its development as a therapeutic agent. Preliminary metabolic stability tests indicate that the compound may exhibit favorable pharmacokinetic properties, although comprehensive toxicological studies are still warranted.

Case Studies and Research Findings

Recent research has focused on the structure-activity relationship (SAR) of pyrrolidine derivatives. A notable study highlighted the anticancer activity of various 5-oxopyrrolidine derivatives, indicating that modifications in the side chains significantly impacted their biological efficacy .

In another investigation, the compound's interaction with cellular pathways was examined, revealing its potential to modulate apoptotic processes in cancer cells through mitochondrial pathways . These findings suggest that further exploration into the mechanisms of action could lead to the development of novel therapeutic agents.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for synthesizing 4-(5-Ethylfuran-2-yl)pyrrolidine-3-carboxylic acid, and how can reaction conditions be optimized?

• Methodology : Begin with condensation reactions between furan derivatives and pyrrolidine precursors. Palladium or copper catalysts (e.g., Pd(OAc)₂ or CuI) in solvents like DMF or toluene are commonly employed for cross-coupling steps . Optimize reaction temperature (typically 80–120°C) and catalyst loading (0.5–5 mol%) using design-of-experiments (DoE) to maximize yield. Post-reaction, employ column chromatography with silica gel and gradient elution (hexane/ethyl acetate) for purification .

Q. How can the structural integrity of this compound be confirmed post-synthesis?

• Methodology : Use a combination of ¹H/¹³C NMR to verify the presence of the ethylfuran moiety (δ 1.2–1.4 ppm for ethyl CH₃, δ 6.0–7.0 ppm for furan protons) and the pyrrolidine ring (δ 2.5–3.5 ppm for CH₂ groups). High-resolution mass spectrometry (HRMS) is critical for confirming the molecular ion peak ([M+H]⁺ expected for C₁₁H₁₅NO₃). FT-IR can validate carboxylic acid groups (broad peak ~2500–3300 cm⁻¹ for O-H stretch) .

Q. What preliminary assays are suitable for assessing its biological activity?

• Methodology : Screen for antimicrobial activity using broth microdilution (MIC assays against Gram-positive/negative bacteria and fungi). For enzyme inhibition studies (e.g., proteases or kinases), employ fluorescence-based assays with Z´-factor validation to ensure robustness . Use IC₅₀ calculations to quantify potency.

Advanced Research Questions

Q. How can computational methods guide the design of derivatives with enhanced bioactivity?

• Methodology : Perform density functional theory (DFT) calculations to map electrostatic potentials and identify reactive sites. Use molecular docking (e.g., AutoDock Vina) to predict binding affinities toward target enzymes (e.g., HIV-1 protease or COX-2). Pair with molecular dynamics simulations (100 ns trajectories) to assess stability of ligand-receptor complexes .

Q. What strategies resolve contradictory data in pharmacological assays (e.g., varying IC₅₀ values across studies)?

• Methodology : Conduct meta-analysis of published datasets to identify confounding variables (e.g., solvent effects, assay temperature). Validate results using orthogonal assays (e.g., SPR for binding kinetics vs. enzymatic activity assays). Adjust buffer conditions (pH, ionic strength) to mimic physiological environments more accurately .

Q. How can stereochemical challenges in synthesis be addressed, particularly for the pyrrolidine ring?

• Methodology : Employ chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., Jacobsen’s Mn-salen complexes) to control stereochemistry at the pyrrolidine C3 position. Confirm enantiomeric excess (ee) via chiral HPLC (Chiralpak IA column, hexane/isopropanol mobile phase) .

Q. What reactor designs improve scalability while maintaining yield and purity?

• Methodology : Utilize continuous-flow reactors with in-line monitoring (e.g., PAT tools for real-time UV/vis or IR analysis). Optimize residence time and mixing efficiency to minimize byproducts. For large-scale batches (>100 g), consider segmented flow reactors to enhance heat/mass transfer .

Q. How can structure-activity relationships (SAR) be systematically explored for this compound?

• Methodology : Synthesize derivatives with modifications to (i) the ethylfuran group (e.g., replacing ethyl with cyclopropyl) and (ii) the carboxylic acid moiety (e.g., ester or amide analogs). Test against a panel of biological targets and apply multivariate analysis (e.g., PCA or PLS regression) to correlate structural features with activity .

Data Contradiction and Validation

Q. How should researchers address discrepancies in reported solubility or stability profiles?

• Methodology : Re-evaluate solubility in multiple solvents (DMSO, PBS, ethanol) using nephelometry or UV spectrophotometry. For stability, conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with LC-MS monitoring. Cross-validate results against independent labs using standardized protocols .

Key Considerations for Experimental Design

• Catalyst Selection : Pd/C or CuI often provide higher yields for furan-pyrrolidine coupling but may require ligand optimization (e.g., XPhos for Pd) .
• Purification : Reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile) is critical for isolating high-purity batches (>98%) for biological testing .
• Data Reproducibility : Pre-register synthetic protocols and analytical parameters in open-access repositories (e.g., Zenodo) to mitigate variability .